methyl 2-((3,4-dimethylphenyl)amino)-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazoline-8-carboxylate

• IUPAC Name: methyl 2-(3,4-dimethylanilino)-5-oxo-[1,3,4]thiadiazolo[2,3-b]quinazoline-8-carboxylate
• InChI: InChI=1S/C19H16N4O3S/c1-10-4-6-13(8-11(10)2)20-18-22-23-16(24)14-7-5-12(17(25)26-3)9-15(14)21-19(23)27-18/h4-9H,1-3H3,(H,20,22)
• InChI Key: KZDWBWXOGLNARL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NN3C(=O)C4=C(C=C(C=C4)C(=O)OC)N=C3S2)C
• Molecular Formula: C19H16N4O3S
• Molecular Weight: 380.4 g/mol

Description

“Methyl 2-((3,4-dimethylphenyl)amino)-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazoline-8-carboxylate” is a complex organic compound. It belongs to the class of compounds known as 1,3,4-thiadiazoles. These compounds are characterized by a 1,3,4-thiadiazole moiety, which is a five-membered aromatic ring with two nitrogen atoms and one sulfur atom.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of thiadiazolo[3,2-a]pyrimidine derivatives was carried out in a single-step reaction using aromatic aldehydes, ethyl acetoacetate, and different derivatives of 1,3,4-thiadiazoles.

Molecular Structure Analysis

The molecular structure of this compound is likely to be characterized by the presence of a 1,3,4-thiadiazole ring, which is a five-membered aromatic ring with two nitrogen atoms and one sulfur atom. The presence of the =N-C-S moiety and strong aromaticity of the ring are requirements for low toxicity and in vivo stability.

Chemical Reactions Analysis

The chemical reactions of this compound are likely to be influenced by its molecular structure. For instance, the presence of the =N-C-S moiety and strong aromaticity of the ring could influence its reactivity.

Scientific Research Applications

Anticancer Research

. This suggests that our compound could be explored for its potential to disrupt mitotic spindle formation in cancer cells, thereby acting as an antimitotic chemotherapeutic agent.

Molecularly Imprinted Polymers

. These MIPs can be applied in various fields, including the detection of contaminants in food-contact materials.

Perfumery and Fragrance Chemistry

The compound’s structure, which includes aromatic rings and heterocycles, may lend itself to the synthesis of novel fragrances. .

Future Directions

The future directions for research on this compound could include further exploration of its pharmacological activities, as well as the development of novel synthetic routes and structural modifications to enhance its biological activity.